CHROMIUM CARBIDE

• CAS No.: 12105-81-6
• Molecular Formula: C2H8Cr3
• Molecular Weight: 188.07 g/mol
• IUPAC Name: chromium;methane
• InChI: InChI=1S/2CH4.3Cr/h2*1H4
• InChI Key: QKCQJEFEQXXXTO-UHFFFAOYSA-N
• Canonical SMILES: C.C.[Cr].[Cr].[Cr]
• Synonyms: Einecs 235-160-2

Description

Chromium carbide is a ceramic compound composed of chromium and carbon. It exists in several chemical compositions, including Cr₃C₂, Cr₇C₃, and Cr₂₃C₆. At standard conditions, it appears as a gray solid. This compound is known for its extreme hardness, high strength, and excellent corrosion resistance. It is also a refractory compound, meaning it retains its strength at high temperatures, making it useful as an additive to metal alloys .

Mechanism of Action

Target of Action

Chromium Carbide (Cr3C2, Cr7C3, and Cr23C6) is primarily used as an additive to metal alloys . It targets the surface of metals, improving their wear resistance and corrosion resistance . It is also used in the formation of hard carbide coatings on alloyed steels .

Mode of Action

This compound interacts with its targets (metal surfaces) by integrating into the surface of the metal . This integration results in improved wear resistance and corrosion resistance of the metal, and these properties are maintained even at elevated temperatures . The formation of this compound can be achieved through mechanical alloying . In this process, metallic chromium and pure carbon in the form of graphite are loaded into a ball mill and ground into a fine powder. After the components have been ground, they are pressed into a pellet and subjected to hot isostatic pressing .

Biochemical Pathways

This compound doesn’t directly interact with biochemical pathways as it is primarily used in industrial applications rather than biological systems. For instance, the heat and pressure from hot isostatic pressing cause the graphite and metallic chromium to react and form this compound .

Result of Action

The primary result of this compound’s action is the enhancement of the wear resistance and corrosion resistance of the metal surfaces it is applied to . It also retains its strength at high temperatures, making it a refractory compound . These properties make this compound a valuable additive in various industrial applications, including the formation of hard carbide coatings on alloyed steels .

Action Environment

The action of this compound is influenced by various environmental factors. For instance, the phase and layer thickness of the chromium coatings are highly dependent on the holding time and temperature . At low temperatures (900 °C), the carbides coating appears as one layer mainly consisting of Cr7C3 phase. As the temperature

Preparation Methods

Synthetic Routes and Reaction Conditions: Chromium carbide can be synthesized through mechanical alloying, where metallic chromium and pure carbon in the form of graphite are loaded into a ball mill and ground into a fine powder. The components are then pressed into a pellet and subjected to hot isostatic pressing, which uses an inert gas, primarily argon, in a sealed oven. The heat and pressure cause the graphite and metallic chromium to react and form this compound .

Industrial Production Methods: In industrial settings, this compound is often produced by the reduction of chromium oxide in a vacuum. This process involves heating a mixture of chromium oxide and carbon at high temperatures (1150–1500°C) in an electric resistance furnace. The carbon reacts with the chromium oxide to form this compound and carbon monoxide gas, which is drawn off into vacuum pumps .

Chemical Reactions Analysis

Types of Reactions: Chromium carbide undergoes various chemical reactions, including oxidation, reduction, and substitution. For example, it can be oxidized to form chromium oxide and carbon dioxide at high temperatures. It can also be reduced by strong reducing agents like hydrogen to form metallic chromium and methane .

Common Reagents and Conditions:

Oxidation: this compound reacts with oxygen at elevated temperatures to form chromium oxide and carbon dioxide.

Reduction: Hydrogen gas can reduce this compound to metallic chromium and methane at high temperatures.

Substitution: this compound can react with other metal oxides to form mixed metal carbides and oxides.

Major Products:

Oxidation: Chromium oxide (Cr₂O₃) and carbon dioxide (CO₂).

Reduction: Metallic chromium (Cr) and methane (CH₄).

Substitution: Mixed metal carbides and oxides.

Scientific Research Applications

Chromium carbide has a wide range of scientific research applications due to its unique properties:

Chemistry: It is used as a catalyst in various chemical reactions, including the synthesis of hydrocarbons and the reduction of metal oxides.

Biology: this compound coatings are used in biomedical implants to improve wear resistance and biocompatibility.

Medicine: It is used in the development of medical devices and tools that require high hardness and corrosion resistance.

Industry: this compound is widely used in the manufacturing of cutting tools, wear-resistant coatings, and thermal spray coatings. .

Comparison with Similar Compounds

• Tungsten Carbide (WC)
• Silicon Carbide (SiC)
• Titanium Carbide (TiC)
• Molybdenum Carbide (Mo₂C)
• Vanadium Carbide (VC)

Biological Activity

Chromium carbide (Cr₃C₂) is a compound that has garnered attention due to its unique properties and applications, particularly in wear-resistant coatings and materials. This article delves into the biological activity of this compound, exploring its interactions, potential toxicity, and applications in various fields, supported by case studies and research findings.

Overview of this compound

This compound is primarily used for its hardness and wear resistance. It is often employed in coatings to enhance the durability of components in harsh environments, such as mining and manufacturing. The compound can be produced through various methods, including thermal spraying and laser cladding, which influence its microstructure and properties.

Biological Activity and Toxicity

The biological activity of this compound is not extensively documented compared to other chromium compounds. However, studies indicate potential concerns regarding its toxicity:

• Toxicological Studies : Research has shown that chromium compounds can exhibit varying degrees of toxicity depending on their form. Chromium (VI) is particularly known for its harmful effects on human health, including carcinogenic properties. In contrast, chromium (III) is considered less toxic but can still pose risks at elevated levels.
• Inhalation Risks : In occupational settings where this compound is used, inhalation of fine particles may lead to respiratory issues. Long-term exposure to chromium compounds has been linked to lung cancer and other respiratory diseases .
• Biocompatibility : Some studies suggest that this compound coatings may be biocompatible when used in biomedical applications, such as implants. The wear resistance of these coatings can prolong the lifespan of implants while minimizing adverse biological responses .

1. Wear Resistance in Mining Applications

A case study conducted in a West Australian gold mine demonstrated the effectiveness of this compound wear plates. The trial revealed a 525% increase in wear life for the plates used in a high-wear area, extending their lifespan from eight weeks to 42 weeks. This significant improvement resulted in annual savings of $16,459 per square meter due to reduced maintenance and downtime costs .

2. Corrosion Resistance in Automotive Components

A comparative study investigated the mechanical properties and corrosion resistance of Nickel this compound (Cr₃C₂-NiCr) coatings on Inconel substrates. The study found that these coatings significantly enhanced the hardness and corrosion resistance of the components, making them suitable for automotive applications where durability is critical .

Coating Type	Hardness (HV)	Corrosion Rate (mm/year)
Cr₃C₂-NiCr on Inconel 600	1428	0.15
Cr₃C₂-NiCr on Inconel 625	1500	0.10
Cr₃C₂-NiCr on Inconel 718	1400	0.12

Research Findings

Recent research has focused on the effects of this compound on microstructures and wear resistance:

• Microstructural Analysis : Studies have shown that the addition of this compound particles improves the wear resistance of metal matrix composites (MMCs). For instance, a study indicated that laser cladding with this compound reduced wear rates by approximately 60% compared to traditional methods .
• Corrosive Wear Resistance : Research from Heriot-Watt University highlighted that carbide-based coatings effectively combat corrosive wear, making them suitable for applications exposed to both abrasion and corrosive environments .